Cas no 445-83-0 (4-Fluoro-2-nitroanisole)

• Product name: 4-Fluoro-2-nitroanisole
• CAS No: 445-83-0
• MF: C₇H₆FNO₃
• MW: 171.125845432281
• MDL: MFCD00013375
• CID: 37423
• PubChem ID: 565656

4-Fluoro-2-nitroanisole Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-1-methoxy-2-nitrobenzene
• 4-Fluoro-2-nitroanisole
• FT-0618462
• 4-fluoro-2-nitro-anisole
• 445-83-0
• Benzene, 4-fluoro-1-methoxy-2-nitro-
• DTXSID70340561
• AC-3808
• MFCD00013375
• AM61983
• EN300-111702
• CS-W017658
• SCHEMBL19075116
• J-515348
• DS-14286
• F0615
• 1-fluoro-3-nitro-4-methoxybenzene
• 4-fluoro-1-methoxy-2-nitro-benzene
• 4-Fluoro-1-methoxy-2-nitrobenzene #
• A7077
• SCHEMBL232059
• 4-Fluoro-2-nitroanisole, 98%
• AKOS015853573
• DTXCID90291642
• DB-024079
• 625-581-3

• MDL： MFCD00013375
• Inchi： 1S/C7H6FNO3/c1-12-7-3-2-5(8)4-6(7)9(10)11/h2-4H,1H3
• InChI Key： FWLPYISRFBKEKV-UHFFFAOYSA-N
• SMILES： COC1=C(C=C(C=C1)F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 171.03300
• Monoisotopic Mass: 171.033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55A^2
• Tautomer Count: nothing
• XLogP3: nothing
• Surface Charge: 0

Experimental Properties

• Color/Form: Not available
• Density: 1.321
• Melting Point: 61.0 to 65.0 deg-C
• Boiling Point: 272.4 °C at 760 mmHg
• Flash Point: 118.5 °C
• Refractive Index: 1.521
• PSA: 55.05000
• LogP: 2.26570
• Solubility: Not available

4-Fluoro-2-nitroanisole Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S36

4-Fluoro-2-nitroanisole Customs Data

• HS CODE：2909309090
• Customs Data：

  China Customs Code:

  2909309090

  Overview:

  2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 4-Fluoro-2-nitroanisole

Comprehensive Guide to 4-Fluoro-2-nitroanisole (CAS No. 445-83-0): Properties, Applications, and Industry Insights

4-Fluoro-2-nitroanisole (CAS No. 445-83-0) is a specialized organic compound widely recognized for its unique chemical properties and versatile applications in pharmaceuticals, agrochemicals, and material science. This fluorinated nitroaromatic compound features a methoxy group (-OCH₃) and a nitro group (-NO₂) attached to a benzene ring, with a fluorine atom at the 4-position. Its molecular formula, C₇H₆FNO₃, and molar mass of 171.13 g/mol make it a valuable intermediate in synthetic chemistry.

The growing demand for fluoro-nitroaromatic compounds in drug discovery and agrochemical formulations has placed 4-Fluoro-2-nitroanisole under the spotlight. Researchers frequently search for "synthesis of 4-Fluoro-2-nitroanisole" or "CAS 445-83-0 applications," reflecting its industrial relevance. Its electron-withdrawing nitro and fluorine groups enhance reactivity in nucleophilic substitution reactions, making it a preferred building block for heterocyclic compounds and active pharmaceutical ingredients (APIs).

From an environmental perspective, the compound’s biodegradability and eco-friendly derivatives align with the global push for sustainable chemistry. Recent studies explore its role in green synthesis methods, addressing queries like "4-Fluoro-2-nitroanisole safety data" or "biodegradable nitroaromatics." Analytical techniques such as HPLC and GC-MS are commonly employed to verify its purity, which typically exceeds 98% in commercial grades.

In the pharmaceutical sector, CAS No. 445-83-0 serves as a precursor for antimicrobial agents and anticancer drug candidates. Its structural motif is found in molecules targeting enzyme inhibition, a trending topic in "drug design 2024" discussions. Meanwhile, agrochemical applications leverage its derivatives as intermediates for herbicides and pesticides, responding to searches like "nitroanisole in crop protection."

Handling 4-Fluoro-2-nitroanisole requires adherence to standard laboratory protocols, though it is not classified as hazardous under normal conditions. Storage recommendations include cool, dry environments away from strong oxidizers—a detail often queried as "445-83-0 storage guidelines." The compound’s stability under inert atmospheres and compatibility with common organic solvents further enhance its utility.

Innovations in catalysis and flow chemistry have optimized the production of 4-Fluoro-2-nitroanisole, reducing waste and improving yields. Industry reports highlight its cost-effectiveness compared to analogous halogenated nitroanisoles, a point of interest for "bulk chemical suppliers." Regulatory compliance, such as REACH and FDA approvals, is frequently addressed in technical datasheets.

Future research directions may explore its potential in advanced materials, such as OLEDs or conductive polymers, aligning with the surge in "organic electronics materials" searches. Collaborative efforts between academia and industry continue to expand its applications, solidifying CAS 445-83-0 as a cornerstone in modern synthetic chemistry.